Cas no 1497384-64-1 (4-(3,5-dimethoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(3,5-dimethoxyphenyl)pyrrolidin-2-one
• CAS No: 1497384-64-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6349205
• PubChem ID: 66106296
• Update Time: 2025-10-30

4-(3,5-dimethoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethoxyphenyl)pyrrolidin-2-one
• AKOS015449132
• CS-0349530
• 1497384-64-1
• EN300-1853906

• Inchi： 1S/C12H15NO3/c1-15-10-3-8(4-11(6-10)16-2)9-5-12(14)13-7-9/h3-4,6,9H,5,7H2,1-2H3,(H,13,14)
• InChI Key： USVSDJNRZMYNBB-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=C(C=C(C=2)OC)OC)CN1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(3,5-dimethoxyphenyl)pyrrolidin-2-one

Introduction to 4-(3,5-dimethoxyphenyl)pyrrolidin-2-one (CAS No. 1497384-64-1)

4-(3,5-dimethoxyphenyl)pyrrolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, identified by the chemical abstracts service number 1497384-64-1, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a pyrrolidinone core appended with a 3,5-dimethoxyphenyl substituent endows it with distinct chemical reactivity and biological relevance, making it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 4-(3,5-dimethoxyphenyl)pyrrolidin-2-one consists of a five-membered lactam ring fused to a phenyl ring at the 4-position, with methoxy groups at the 3rd and 5th positions of the phenyl ring. This configuration not only contributes to its stability but also enhances its solubility and bioavailability, which are critical factors in pharmaceutical formulations. The compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive candidate for further exploration in drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of 4-(3,5-dimethoxyphenyl)pyrrolidin-2-one. Preliminary studies have indicated that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The 3,5-dimethoxyphenyl moiety is particularly noteworthy, as it has been shown to modulate the binding affinity and selectivity of the compound toward specific targets. This feature is highly valuable in the development of drugs that require high precision in their interaction with biological systems.

One of the most exciting aspects of 4-(3,5-dimethoxyphenyl)pyrrolidin-2-one is its potential role in addressing unmet medical needs. Researchers have been investigating its efficacy in models of chronic inflammation and neurodegenerative diseases, where its structural features may provide a competitive edge over existing treatments. The compound's ability to cross the blood-brain barrier has also been a focus of interest, as this property is essential for therapeutic agents targeting central nervous system disorders.

The synthesis of 4-(3,5-dimethoxyphenyl)pyrrolidin-2-one presents an intriguing challenge for organic chemists. The formation of the pyrrolidinone ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These approaches not only enhance efficiency but also minimize environmental impact, aligning with the principles of green chemistry.

From a computational chemistry perspective, 4-(3,5-dimethoxyphenyl)pyrrolidin-2-one has been extensively studied using molecular modeling techniques. These studies aim to elucidate its binding interactions with biological targets at an atomic level. By leveraging computational tools, researchers can predict the compound's behavior in vitro and in vivo, thereby accelerating the drug discovery process. Such simulations have provided valuable insights into the structural modifications that could enhance its pharmacological activity.

The pharmacokinetic profile of 4-(3,5-dimethoxyphenyl)pyrrolidin-2-one is another critical area of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including moderate oral bioavailability and rapid clearance from circulation. These findings suggest that it may be suitable for once-daily dosing regimens in clinical settings.

Recent advances in analytical chemistry have enabled more accurate characterization of 4-(3,5-dimethoxyphenyl)pyrrolidin-2-one. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to confirm its identity and purity. These analytical methods are crucial for ensuring that the compound meets stringent quality standards before it can be used in preclinical or clinical trials.

The regulatory landscape for novel pharmaceutical compounds like 4-(3,5-dimethoxyphenyl)pyrrolidin-2-one is complex but well-defined. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for human use. Researchers must navigate these requirements carefully to ensure that their findings are accepted by regulatory bodies worldwide. Collaborations between academic institutions and pharmaceutical companies are often necessary to fulfill these stringent criteria.

In conclusion,4-(3,5-dimethoxyphenyl)pyrrolidin-2-one represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer potential advantages in drug design and development across multiple therapeutic areas. As research continues to uncover new applications for this compound,1497384-64-1, it is likely to play an increasingly important role in addressing global health challenges.